Cas no 1308627-60-2 (4-((2-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile)
4-((2-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile is a versatile intermediate in organic synthesis, characterized by its piperidine scaffold and benzonitrile functionality. The hydroxymethyl group enhances solubility and reactivity, making it suitable for further derivatization in pharmaceutical and agrochemical applications. Its structural features allow for selective modifications, facilitating the development of biologically active compounds. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its balanced lipophilicity and polarity contribute to favorable pharmacokinetic properties in drug discovery. This intermediate is particularly valuable in the synthesis of receptor-targeting molecules, offering a robust platform for medicinal chemistry research.
1308627-60-2 structure
Product Name:4-((2-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile
CAS No:1308627-60-2
MF:C14H18N2O
MW:230.305523395538
MDL:MFCD13228511
CID:2091079
PubChem ID:60684548
Update Time:2025-05-27
4-((2-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-((2-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile
- 4-(2-Hydroxymethyl-piperidin-1-ylmethyl)-benzonitrile
- 4-[[2-(hydroxymethyl)piperidin-1-yl]methyl]benzonitrile
- AKOS009060534
- 1308627-60-2
- 4-{[2-(HYDROXYMETHYL)PIPERIDIN-1-YL]METHYL}BENZONITRILE
- G66458
-
- MDL： MFCD13228511
- Inchi： 1S/C14H18N2O/c15-9-12-4-6-13(7-5-12)10-16-8-2-1-3-14(16)11-17/h4-7,14,17H,1-3,8,10-11H2
- InChI Key： SOHDKKWGVWTHRS-UHFFFAOYSA-N
- SMILES： OCC1CCCCN1CC1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 230.141913202g/mol
- Monoisotopic Mass: 230.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 47.3Ų
4-((2-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129004745-1g |
4-((2-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile |
1308627-60-2 | 95% | 1g |
$400.00 | 2022-04-03 | |
| Fluorochem | 088912-500mg |
4-(2-Hydroxymethyl-piperidin-1-ylmethyl)-benzonitrile |
1308627-60-2 | 95+% | 500mg |
￡229.00 | 2022-03-01 | |
| Chemenu | CM126988-1g |
4-((2-(hydroxymethyl)piperidin-1-yl)methyl)benzonitrile |
1308627-60-2 | 95% | 1g |
$296 | 2021-08-05 | |
| Ambeed | A269728-100mg |
4-((2-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile |
1308627-60-2 | 95% | 100mg |
$76.0 | 2025-03-05 | |
| Ambeed | A269728-250mg |
4-((2-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile |
1308627-60-2 | 95% | 250mg |
$129.0 | 2025-03-05 | |
| Ambeed | A269728-1g |
4-((2-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile |
1308627-60-2 | 95% | 1g |
$343.0 | 2025-03-05 | |
| Chemenu | CM126988-1g |
4-((2-(hydroxymethyl)piperidin-1-yl)methyl)benzonitrile |
1308627-60-2 | 95%+ | 1g |
$286 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1778697-1g |
4-((2-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile |
1308627-60-2 | 98% | 1g |
￥2570.00 | 2024-08-09 | |
| A2B Chem LLC | AA39999-100mg |
4-((2-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile |
1308627-60-2 | 95% | 100mg |
$55.00 | 2024-04-20 | |
| A2B Chem LLC | AA39999-250mg |
4-((2-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile |
1308627-60-2 | 95% | 250mg |
$92.00 | 2024-04-20 |
4-((2-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile Suppliers
Amadis Chemical Company Limited
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(CAS:1308627-60-2)4-((2-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile
Order Number:A888661
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:25
Price ($):281.0
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4-((2-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1308627-60-2)4-((2-(Hydroxymethyl)piperidin-1-yl)methyl)benzonitrile
Purity:99%
Quantity:1g
Price ($):281.0